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Compound of Interest

Compound Name: Sulfo-Cyanine5 DBCO

Cat. No.: B1193671

Get Quote

As researchers, we often treat "disposal" as an afterthought to the experiment. However, with

functionalized fluorophores like Sulfo-Cyanine5 DBCO, proper lifecycle management is critical

not just for compliance, but for assay integrity.[1]

Sulfo-Cyanine5 DBCO (Dibenzocyclooctyne) is a water-soluble, near-infrared fluorescent dye

used in strain-promoted alkyne-azide cycloaddition (SPAAC).[1] While it is not classified as a P-

list (acutely toxic) or U-list (toxic) waste by the EPA under RCRA, it must be managed as

Hazardous Chemical Waste due to the "precautionary principle" applied to research chemicals

with incomplete toxicological profiles.

Key Operational Directive: Treat all Sulfo-Cyanine5 DBCO waste (solid and liquid) as

hazardous. Do not dispose of via sanitary sewer (sink) or regular trash.

Hazard Identification & Chemical Profile
Understanding the chemical nature of the substance dictates the disposal stream.
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Property Specification Operational Implication

Chemical Name Sulfo-Cyanine5 DBCO Functionalized Cyanine Dye

CAS Number 1564286-24-3 (inner salt)
Use for waste

tagging/manifests.[1]

Physical State Dark blue/black solid
High dusting potential; use

weighing boats.[1]

Solubility Water, DMSO, DMF

Dictates liquid waste

segregation (Aqueous vs.

Organic).[1]

Reactivity DBCO group (strained alkyne)

Reacts specifically with azides;

stable in most waste streams

but avoid mixing with strong

oxidizers.[1]

Toxicity
Not fully characterized (GHS:

N/A)

Default to Hazardous: Assume

toxic/irritant properties.[1]

Expert Insight: The primary hazard in your waste stream is often not the dye itself (milligram

quantities), but the solvent carrier (DMSO or DMF). A 10 mM stock solution in DMF is classified

as ignitable and toxic solvent waste, whereas an aqueous buffer solution is often classified

based on the buffer's components or simply as "Non-RCRA Regulated Chemical Waste."

Waste Stream Decision Matrix (Visualized)
This self-validating workflow ensures you select the correct disposal path every time.
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Identify Waste Type

Is it Solid?

Pure Powder / Expired Vial

Yes

Contaminated Consumables
(Tips, Tubes, Wipes)

Yes

Is it Liquid?

No

Solid Chemical Waste Bin
(Label: Sulfo-Cy5 DBCO Solid)

Plastic/Paper

Chemically Contaminated Sharps

Needles/Glass

Solvent Carrier?

Organic Solvent
(DMSO, DMF, MeOH)

>10% Organic

Aqueous Buffer
(PBS, Water)

<10% Organic

Organic Waste Stream
(Halogenated or Non-Halogenated)

Aqueous Chemical Waste
(Do NOT Pour Down Sink)

Click to download full resolution via product page

Figure 1: Decision tree for segregating Sulfo-Cyanine5 DBCO waste streams based on

physical state and solvent composition.

Detailed Disposal Protocols
Protocol A: Solid Waste Disposal
Applicable to: Expired lyophilized powder, weighing boats, contaminated gloves, and pipette

tips.[1]
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Segregation: Do not mix with biological waste (biohazard bags) unless the dye was used on

infectious samples.

Containment:

Trace Contamination: Place gloves, paper towels, and pipette tips in a clear, heavy-duty

plastic bag (min 4 mil thickness) or a dedicated solid waste drum.[1]

Pure Substance: If disposing of a full or partial vial of powder, keep the cap tight. Place the

entire vial into the solid waste container. Do not empty the vial.

Labeling:

Attach a hazardous waste tag.[2]

Chemical Name: "Solid Debris contaminated with Sulfo-Cyanine5 DBCO."[1]

Hazards: Check "Toxic" and "Irritant" (precautionary).

Protocol B: Liquid Waste Disposal
Applicable to: Stock solutions (DMSO/DMF) and reaction mixtures.

Step 1: Solvent Identification

Scenario 1: Stock Solution (DMSO/DMF).

Dispose of in the Organic Solvent Waste container.

Note: Segregate Halogenated (e.g., Chloroform) from Non-Halogenated (e.g., DMSO,

DMF) if your facility requires it. Sulfo-Cy5 DBCO is compatible with both.[1][3]

Scenario 2: Aqueous Reaction Mix (PBS/Water).

Dispose of in the Aqueous Chemical Waste container.

Critical Check: Ensure the pH is between 5 and 9 before adding to a communal carboy to

prevent unwanted reactions, though the dye itself is pH stable.
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Step 2: Triple Rinse (The "Empty" Container Rule) When a stock vial is "empty":

Add a small volume of solvent (water or DMSO) to the vial.

Vortex and empty into the appropriate liquid waste container.

Repeat 3 times.

Deface the label on the vial.

Dispose of the rinsed vial in Glass Waste (or regular trash if permitted by local EHS for triple-

rinsed glass).

Spill Management Protocol
In the event of a spill, the high extinction coefficient of Cy5 (blue/intense color) makes the mess

look worse than it is.

Secure Area: Alert nearby personnel.

PPE: Wear nitrile gloves, lab coat, and safety glasses.

Containment:

Solid Spill: Do not sweep aggressively (avoids aerosolization). Cover with a wet paper

towel (water or ethanol) to dampen the powder, then wipe up.

Liquid Spill: Cover with absorbent pads or vermiculite.

Cleaning:

Wipe the surface with 70% Ethanol or a mild detergent.

Note: The dye may stain surfaces. A 10% bleach solution can degrade the chromophore if

staining persists, but ensure surface compatibility first.

Disposal: Place all cleanup materials into the Solid Hazardous Waste bag.
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(RCRA) Regulations: Hazardous Waste Identification.[4] Retrieved from [Link]

National Institutes of Health (NIH).Waste Disposal Guide for Research Laboratories.

Retrieved from [Link][1]

Disclaimer: This guide is for educational purposes and operational planning. Always defer to

your institution's Environmental Health & Safety (EHS) officer and local government regulations

(e.g., 40 CFR in the US) for final disposal authority.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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